molecular formula C30H36O3 B8301402 Phenol, 2-[[2-(benzoyloxy)-3-(1,1-dimethylethyl)-5-methylphenyl]methyl]-6-(1,1-dimethylethyl)-4-methyl-

Phenol, 2-[[2-(benzoyloxy)-3-(1,1-dimethylethyl)-5-methylphenyl]methyl]-6-(1,1-dimethylethyl)-4-methyl-

Cat. No. B8301402
M. Wt: 444.6 g/mol
InChI Key: QVSUOEOYDMVOAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phenol, 2-[[2-(benzoyloxy)-3-(1,1-dimethylethyl)-5-methylphenyl]methyl]-6-(1,1-dimethylethyl)-4-methyl- is a useful research compound. Its molecular formula is C30H36O3 and its molecular weight is 444.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenol, 2-[[2-(benzoyloxy)-3-(1,1-dimethylethyl)-5-methylphenyl]methyl]-6-(1,1-dimethylethyl)-4-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenol, 2-[[2-(benzoyloxy)-3-(1,1-dimethylethyl)-5-methylphenyl]methyl]-6-(1,1-dimethylethyl)-4-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C30H36O3

Molecular Weight

444.6 g/mol

IUPAC Name

[2-tert-butyl-6-[(3-tert-butyl-2-hydroxy-5-methylphenyl)methyl]-4-methylphenyl] benzoate

InChI

InChI=1S/C30H36O3/c1-19-14-22(26(31)24(16-19)29(3,4)5)18-23-15-20(2)17-25(30(6,7)8)27(23)33-28(32)21-12-10-9-11-13-21/h9-17,31H,18H2,1-8H3

InChI Key

QVSUOEOYDMVOAH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)C(C)(C)C)O)CC2=C(C(=CC(=C2)C)C(C)(C)C)OC(=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the same flask as used in Example 1 were added 340.51 g (1.0 mole) of 2,2'-methylenebis(6-tert-butyl-4-methylphenol), 122.12 g (1.0 mole) of benzoic acid, 500 g of toluene and 242.86 g (2.4 moles) of triethylamine. After replacing the air in the container with nitrogen, 229.15 g (1.2 moles) of o-toluenesulfonyl chloride was added dropwise with stirring. After completion of the dropwise addition, temperature maintenance and after-treatment were carried out in the same manner as in Example 3 to obtain 426.83 g of a white crystalline 2,2'-methylenebis(6-tert-butyl-4-methylphenol) monobenzoate having a melting point of 149° to 151° C. Yield, 96%.
Quantity
340.51 g
Type
reactant
Reaction Step One
Quantity
122.12 g
Type
reactant
Reaction Step One
Quantity
242.86 g
Type
reactant
Reaction Step One
Quantity
500 g
Type
solvent
Reaction Step One
Quantity
229.15 g
Type
reactant
Reaction Step Two

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